Cas no 1956435-55-4 ((S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid)

(S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid is a chiral intermediate with significant utility in organic synthesis and pharmaceutical applications. Its tert-butoxy and fluorophenyl substituents contribute to its versatility as a building block for complex molecules, particularly in the development of bioactive compounds. The presence of the fluorine atom enhances metabolic stability and binding affinity, making it valuable in drug discovery. The carboxylic acid functionality allows for further derivatization, while the chiral center enables stereoselective synthesis. This compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Its structural features make it particularly useful for probing structure-activity relationships in medicinal chemistry.
(S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid structure
1956435-55-4 structure
Product Name:(S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid
CAS No:1956435-55-4
MF:C14H17FO4
MW:268.280788183212
CID:5706370
PubChem ID:72699018
Update Time:2025-05-19

(S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-4-(TERT-BUTOXY)-2-(3-FLUOROPHENYL)-4-OXOBUTANOIC ACID
    • 1956435-55-4
    • (S)-4-(TERT-BUTOXY)-2-(3-FLUOROPHENYL)-4-OXOBUTANOICACID
    • Butanedioic acid, 2-(3-fluorophenyl)-, 4-(1,1-dimethylethyl) ester, (2S)-
    • (S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic?acid
    • (S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid
    • Inchi: 1S/C14H17FO4/c1-14(2,3)19-12(16)8-11(13(17)18)9-5-4-6-10(15)7-9/h4-7,11H,8H2,1-3H3,(H,17,18)/t11-/m0/s1
    • InChI Key: YJRHVBGTYHMJJV-NSHDSACASA-N
    • SMILES: FC1=CC=CC(=C1)[C@@H](C(=O)O)CC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 268.11108718g/mol
  • Monoisotopic Mass: 268.11108718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.195±0.06 g/cm3(Predicted)
  • Boiling Point: 369.0±32.0 °C(Predicted)
  • pka: 3.60±0.10(Predicted)

(S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12099654-1g
(S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid
1956435-55-4 97%
1g
$837 2024-07-24

Additional information on (S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid

Chemical Profile of (S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic Acid (CAS No. 1956435-55-4)

(S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biochemical research. This compound, identified by its CAS number 1956435-55-4, has garnered attention due to its unique structural properties and potential biological activities. The presence of a chiral center, specifically the (S) configuration, makes this molecule of particular interest for drug development, where stereochemistry often plays a critical role in efficacy and safety.

The molecular structure of (S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid consists of a butanoic acid backbone modified with a tert-butoxy group at the fourth carbon and a 3-fluorophenyl group at the second carbon. The carboxylic acid moiety at one end of the molecule provides a site for further functionalization, while the fluoro substituent enhances lipophilicity and metabolic stability, which are crucial factors in pharmaceutical design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing novel therapeutic agents. The fluorine atom in the 3-fluorophenyl group not only influences the electronic properties of the molecule but also contributes to its binding affinity and selectivity. This has led to increased research interest in fluorinated derivatives, including (S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid, as potential candidates for treating various diseases.

In academic research, this compound has been explored for its potential role as an intermediate in synthesizing more complex molecules. Its chiral nature allows for the development of enantiomerically pure drugs, which are often more effective and have fewer side effects compared to racemic mixtures. The tert-butoxy group provides stability against hydrolysis and oxidation, making it a valuable building block in multi-step synthetic routes.

The pharmacological properties of (S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid have been studied in several preclinical models. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors, which could make it useful in treating conditions such as inflammation, pain, and neurological disorders. The combination of structural features, including the chiral center and fluorine substitution, offers a promising framework for further investigation.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. The fluorine atom can be used to enhance imaging techniques, allowing researchers to track the compound's distribution within biological systems more accurately. This capability is particularly valuable in oncology research, where understanding tumor metabolism and drug uptake is critical for developing effective treatments.

The synthesis of (S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid presents unique challenges due to its complex structure. However, recent methodological improvements have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high yields and enantiomeric purity, which are essential for pharmaceutical applications.

Industrial applications of this compound are also emerging, particularly in the development of agrochemicals and specialty chemicals. The structural motifs present in (S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid can be modified to create novel compounds with enhanced biological activity or improved environmental compatibility. This versatility underscores its importance as a versatile chemical building block.

The future prospects for (S)-4-(tert-Butoxy)-2-(3-fluorophenyl)-4-oxobutanoic acid are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of molecular interactions continues to grow, this compound is likely to play an increasingly significant role in both academic research and industrial innovation.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.